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Compound of Interest

Compound Name: Erbium tribromide

Cat. No.: B084284

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the growth of high-purity single crystals
of Erbium tribromide (ErBrs). The methodology is centered around the Bridgman-Stockbarger
technique, a robust method for directional solidification from a melt. This process is particularly
well-suited for the synthesis of large, high-quality single crystals of rare-earth halides.

Physicochemical Data and Growth Parameters

A summary of the essential physicochemical properties of Erbium tribromide and the typical

parameters for its single crystal growth using the Bridgman-Stockbarger method are presented
in the table below.
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Property Value

Chemical Formula ErBrs

Molecular Weight 406.97 g/mol [1][2]
Melting Point 958 °C (1231 K)

Honeycomb layers of Er3* ions stacked along

Crystal Structure ]
the c-axis[3][4]

Lattice Parameters a=b=7.005A c=18.89 A (at 1.5 K)[4]

Crucible Material Quartz (fused silica) or Graphite

Anhydrous Erbium tribromide (ErBrs) powder

Starting Material ] ]
(99.99% purity or higher)

Growth Atmosphere High-purity inert gas (e.g., Argon) or vacuum
Temperature Gradient 10 - 40 °C/cm

Growth Rate 0.5-4.0 mm/h

Post-Growth Cooling Rate 10-30°C/h

Experimental Protocol: Bridgman-Stockbarger
Crystal Growth of Erbium Tribromide

This protocol outlines the detailed steps for growing single crystals of Erbium tribromide. Due
to the hygroscopic nature of ErBrs, all handling of the material must be performed in a
controlled inert atmosphere, such as a glovebox.

2.1. Materials and Equipment
e Anhydrous Erbium tribromide (ErBrs) powder (=99.99% purity)
e Quartz (fused silica) or high-purity graphite crucible with a conical tip

e Quartz ampoule
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o Two-zone Bridgman-Stockbarger furnace with programmable temperature controllers
e Vacuum pump and high-purity Argon gas supply

e Glovebox with an inert atmosphere (<1 ppm Oz, <1 ppm Hz0)

o Welding equipment for sealing quartz ampoules (e.g., hydrogen-oxygen torch)

o Diamond wire saw for crystal cutting

o X-ray diffractometer (for crystal orientation and quality assessment)

2.2. Procedure

e Crucible Preparation:

o Thoroughly clean the quartz or graphite crucible. For quartz crucibles, this involves
washing with deionized water, followed by acid cleaning (e.g., aqua regia), and then
rinsing with deionized water and drying in an oven. For graphite crucibles, bake at a high
temperature under vacuum to remove any volatile impurities.

o Transfer the cleaned crucible to the glovebox.
o Loading the Crucible:

o Inside the glovebox, carefully load the anhydrous ErBrs powder into the crucible. Gently
tap the crucible to ensure the powder is well-packed.

e Ampoule Sealing:
o Place the loaded crucible into a clean quartz ampoule within the glovebox.

o Move the ampoule to a vacuum sealing station. Evacuate the ampoule to a high vacuum
(<10~> Torr) to remove any residual atmospheric contaminants.

o Backfill the ampoule with high-purity Argon gas to a pressure of approximately 1/3 to 1/2
atmosphere.
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o Seal the ampoule using a hydrogen-oxygen torch while maintaining the inert atmosphere

inside.

e Furnace Setup and Crystal Growth:

The Bridgman-Stockbarger furnace should consist of two independently controlled
temperature zones: a hot zone and a cold zone, separated by an adiabatic zone.

Set the temperature of the hot zone to be approximately 50-100 °C above the melting
point of ErBrs (i.e., ~1010-1060 °C).

Set the temperature of the cold zone to be approximately 50-100 °C below the melting
point of ErBrs (i.e., ~860-910 °C). This creates the necessary temperature gradient along
the length of the crucible.

Position the sealed ampoule in the hot zone of the furnace and allow it to dwell for several
hours to ensure the complete melting and homogenization of the ErBrs.

Initiate the crystal growth by slowly lowering the ampoule from the hot zone to the cold
zone at a controlled rate (0.5 - 4.0 mm/h). The conical tip of the crucible facilitates the
nucleation of a single crystal.

Maintain a constant temperature gradient and lowering rate throughout the growth
process.

e Cooling and Crystal Retrieval:

2.3.

Once the entire melt has solidified, cool the ampoule to room temperature at a slow,
controlled rate (10 - 30 °C/h) to prevent thermal shock and cracking of the crystal.

Carefully remove the sealed ampoule from the furnace.

The single crystal of ErBrs can be retrieved by carefully breaking the quartz ampoule. This
should be done in a controlled environment, preferably within a glovebox, due to the air-
sensitive nature of the crystal.

Crystal Characterization

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e The orientation of the grown single crystal can be determined using X-ray diffraction (XRD).

o The quality of the crystal can be assessed by techniques such as rocking curve
measurements and etching to reveal dislocation density.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the Erbium tribromide single crystal growth
process using the Bridgman-Stockbarger method.
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Caption: Experimental workflow for single crystal growth of ErBrs.
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Safety Precautions

Erbium tribromide is an irritant to the skin, eyes, and respiratory system. It is also hygroscopic
and reacts with moisture. Therefore, appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn at all times. All handling of
anhydrous Erbium tribromide and the resulting crystals should be conducted in a controlled
inert atmosphere (glovebox). The high temperatures involved in the crystal growth process also
necessitate caution and the use of appropriate safety measures when operating the furnace.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Erbium tribromide | 13536-73-7 [smolecule.com]
e 2. erbium tribromide [webbook.nist.gov]

o 3. researchgate.net [researchgate.net]

o 4. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Growing High-Purity Erbium Tribromide Single Crystals:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084284+#protocol-for-growing-single-crystals-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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